Cas no 5396-58-7 (2-Methylbutane-2,3-diol)
2-Methylbutane-2,3-diol structure
Product Name:2-Methylbutane-2,3-diol
CAS No:5396-58-7
Molecular Formula:C5H12O2
Molecular Weight:104.14800
MDL:MFCD00154004
CID:368672
PubChem ID:95362
2-Methylbutane-2,3-diol Properties
Names and Identifiers
-
- 2,3-Butanediol,2-methyl-
- 2-methylbutane-2,3-diol
- 2,3-Butanediol,2-methyl
- 2,3-Dihydroxy-2-methylbutane
- 2-Methyl-2,3-butanediol
- 2-methyl-butane-2,3-diol
- 3-hydroxy-2-methylbutan-2-ol
- rac-2-Methylbutane-2,3-diol
- trimethylethylene glycol
- NS00044677
- EN300-119724
- IDEOPBXRUBNYBN-UHFFFAOYSA-N
- SY147032
- D80869
- 5396-58-7
- BS-17228
- NSC-4324
- 2-methylbutan-2,3-diol
- CS-0161391
- Trimethylathylenglykol
- 2,3-Butanediol, 2-methyl-
- MFCD00154004
- NSC 4324
- AI3-24428
- (+)2 methyl butane 2,3-diol
- AKOS014316243
- 2-methyl-butan-2,3-diol
- SCHEMBL270139
- DTXSID50871126
- EINECS 226-414-3
- NSC4324
-
- MDL： MFCD00154004
- InChIKey： IDEOPBXRUBNYBN-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H12O2/c1-4(6)5(2,3)7/h4,6-7H,1-3H3
- SMILES： CC(C(C)(C)O)O
Computed Properties
- Exact Mass: 104.08400
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 104.084
- Heavy Atom Count: 7
- Complexity: 59.1
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.1
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- LogP: 0.13810
- PSA: 40.46000
- Refractive Index: 1.4370
- Boiling Point: 209.24°C (rough estimate)
- Melting Point: 50.86°C (estimate)
- Flash Point: 70.2ºC
- Density: 0.9690
2-Methylbutane-2,3-diol Security Information
2-Methylbutane-2,3-diol Customs Data
- HS CODE：2905399090
- Customs Data：
China Customs Code:
2905399090Overview:
2905399090 Other diols.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2905399090 other diols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
2-Methylbutane-2,3-diol Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00E19W-250mg |
2-methylbutane-2,3-diol |
5396-58-7 | 95% | 250mg |
$60.00 | ||
| Aaron | AR00E1I8-250mg |
2-methylbutane-2,3-diol |
5396-58-7 | 95% | 250mg |
$58.00 | 2025-02-11 | |
| abcr | AB547657-250 mg |
2-Methylbutane-2,3-diol; . |
5396-58-7 | 250MG |
€166.60 | 2022-07-28 | ||
| Chemenu | CM561651-250mg |
2-Methylbutane-2,3-diol |
5396-58-7 | 95%+ | 250mg |
$56 | 2023-02-02 | |
| Enamine | EN300-119724-0.05g |
2-methylbutane-2,3-diol |
5396-58-7 | 0.05g |
$154.0 | 2023-06-08 | ||
| eNovation Chemicals LLC | Y1055823-1g |
2-Methylbutane-2,3-diol |
5396-58-7 | 95% | 1g |
$510 | ||
| TRC | M294983-10mg |
2-Methylbutane-2,3-diol |
5396-58-7 | 10mg |
$ 50.00 | 2022-06-04 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTK628-250mg |
2-methylbutane-2,3-diol |
5396-58-7 | 95% | 250mg |
￥363.0 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1232031-250mg |
2-Methylbutane-2,3-diol |
5396-58-7 | 95% | 250mg |
￥395.00 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M94670-1g |
2-methylbutane-2,3-diol |
5396-58-7 | 95% | 1g |
¥833.0 | 2024-07-19 |
2-Methylbutane-2,3-diol Related Literature
-
Lilit Ispiryan,Ma?gorzata Borowska,Aylin W. Sahin,Emanuele Zannini,Aidan Coffey,Elke K. Arendt Food Funct. 2021 12 11262
-
Ekaterina V. Makshina,Michiel Dusselier,Wout Janssens,Jan Degrève,Pierre A. Jacobs,Bert F. Sels Chem. Soc. Rev. 2014 43 7917
-
Lukas Muschallik,Denise Molinnus,Melanie Jablonski,Carina Ronja Kipp,Johannes Bongaerts,Martina Pohl,Torsten Wagner,Michael J. Sch?ning,Thorsten Selmer,Petra Siegert RSC Adv. 2020 10 12206
-
4. Stereochemistry of the decarboxylation of α-acetolactate (2-hydroxy-2-methyl-3-oxobutanoate) by the acetolactate decarboxylase of Klebsiella aerogenesDavid H. G. Crout,Jennifer Littlechild,Michael B. Mitchell,Stephen M. Morrey J. Chem. Soc. Perkin Trans. 1 1984 2271
-
5. 920. The mechanism of oxidation of α-glycols by periodic acid. Part IV. The oxidation of 2-methylbutane-2: 3-diol at pH 4·5G. J. Buist,C. A. Bunton J. Chem. Soc. 1957 4580
-
6. 919. The mechanism of oxidation of α-glycols by periodic acid. Part III. Spectroscopic evidence for the formation of an intermediateG. J. Buist,C. A. Bunton,J. H. Miles J. Chem. Soc. 1957 4575
-
7. Synthesis of (R)- and (S)-acetoin (3-hydroxybutan-2-one)David H. G. Crout,Stephen M. Morrey J. Chem. Soc. Perkin Trans. 1 1983 2435
-
8. 918. The mechanism of oxidation of α-glycols by periodic acid. Part II. Propane-1 : 2-, 2-methylpropane-1 : 2-, butane-2 : 3- and 2-methylbutane-2 : 3-diolG. J. Buist,C. A. Bunton,J. H. Miles J. Chem. Soc. 1957 4567
-
9. Pulse radiolysis and election spin resonance studies of the dehydration of radicals from 1,2-diols and related compoundsSteen Steenken,Michael J. Davies,Bruce C. Gilbert J. Chem. Soc. Perkin Trans. 2 1986 1003
-
Yi Guo,Na Zhang,Weiguang Sun,Xueyan Duan,Qing Zhang,Qun Zhou,Chunmei Chen,Hucheng Zhu,Zengwei Luo,Junjun Liu,Xiao-Nian Li,Yongbo Xue,Yonghui Zhang Org. Biomol. Chem. 2018 16 8130
Recommended suppliers
Amadis Chemical Company Limited
(CAS:5396-58-7)2-Methylbutane-2,3-diol
Purity:99%/99%
Quantity:1g/5g
Price($):156.0/534.0